Cas no 92545-84-1 (4-Isoxazolecarboxylic acid, 3-(2-bromophenyl)-5-methyl-)

4-Isoxazolecarboxylic acid, 3-(2-bromophenyl)-5-methyl-, is a brominated isoxazole derivative with a carboxylic acid functional group, offering versatility in synthetic organic chemistry. Its structure combines a 2-bromophenyl substituent and a methyl group on the isoxazole ring, enhancing its utility as a building block for pharmaceuticals, agrochemicals, and specialty materials. The bromine moiety provides a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid group allows for derivatization into esters, amides, or other intermediates. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and structural rigidity. High purity and stability make it suitable for research and industrial applications.
4-Isoxazolecarboxylic acid, 3-(2-bromophenyl)-5-methyl- structure
92545-84-1 structure
Product Name:4-Isoxazolecarboxylic acid, 3-(2-bromophenyl)-5-methyl-
CAS No:92545-84-1
MF:C11H8BrNO3
MW:282.0901222229
CID:4326397
PubChem ID:64157175
Update Time:2025-11-03

4-Isoxazolecarboxylic acid, 3-(2-bromophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylic acid, 3-(2-bromophenyl)-5-methyl-
    • 3-(2-Bromophenyl)-5-methylisoxazole-4-carboxylic acid
    • MFCD07376079
    • CS-0288718
    • 3-(2-bromophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
    • 92545-84-1
    • AKOS013475919
    • EN300-716897
    • SY331893
    • Inchi: 1S/C11H8BrNO3/c1-6-9(11(14)15)10(13-16-6)7-4-2-3-5-8(7)12/h2-5H,1H3,(H,14,15)
    • InChI Key: GKVRJKNCIUJKMH-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(O)=O)C(C2=CC=CC=C2Br)=N1

Computed Properties

  • Exact Mass: 280.96876Da
  • Monoisotopic Mass: 280.96876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.3Ų

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4-Isoxazolecarboxylic acid, 3-(2-bromophenyl)-5-methyl- Related Literature

Additional information on 4-Isoxazolecarboxylic acid, 3-(2-bromophenyl)-5-methyl-

3-(2-Bromophenyl)-5-Methyl-4-Isoxazolecarboxylic Acid (CAS No. 92545-84-1): A Comprehensive Overview

3-(2-Bromophenyl)-5-methyl-4-isoxazolecarboxylic acid (CAS No. 92545-84-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one nitrogen and one oxygen atom. The unique structural features of isoxazoles, particularly their ability to form stable complexes with various metal ions, make them valuable building blocks in the development of novel therapeutic agents.

The 3-(2-bromophenyl)-5-methyl-4-isoxazolecarboxylic acid molecule is characterized by its aromatic bromophenyl substituent and a methyl group attached to the isoxazole ring. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for a wide range of applications in synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of 3-(2-bromophenyl)-5-methyl-4-isoxazolecarboxylic acid in the development of new pharmaceuticals. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that 3-(2-bromophenyl)-5-methyl-4-isoxazolecarboxylic acid effectively inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human macrophages. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(2-bromophenyl)-5-methyl-4-isoxazolecarboxylic acid has also shown potential as an antiviral agent. A 2020 study published in Antiviral Research reported that this compound exhibits significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes. These findings underscore the broad-spectrum antiviral potential of 3-(2-bromophenyl)-5-methyl-4-isoxazolecarboxylic acid and its potential as a lead compound for antiviral drug development.

The synthetic accessibility of 3-(2-bromophenyl)-5-methyl-4-isoxazolecarboxylic acid is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including condensation, cyclization, and functional group modification. This ease of synthesis allows researchers to readily prepare large quantities of the compound for further testing and optimization.

In terms of its physical properties, 3-(2-bromophenyl)-5-methyl-4-isoxazolecarboxylic acid is a white crystalline solid with a melting point ranging from 170°C to 172°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The safety profile of 3-(2-bromophenyl)-5-methyl-4-isoxazolecarboxylic acid has also been evaluated in several preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety studies are necessary to ensure its safe use in humans.

In conclusion, 3-(2-bromophenyl)-5-methyl-4-isoxazolecarboxylic acid (CAS No. 92545-84-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its anti-inflammatory and antiviral properties, make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the biological activities and mechanisms of action of 3-(2-bromophenyl)-5-methyl-4-isoxazolecarboxylic acid will emerge, paving the way for innovative treatments for various diseases.

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